Cas no 1782835-72-6 (2-Ethyl-6-fluoro-1-methyl-1H-indole-3-carboxylic acid)

• Product Name: 2-Ethyl-6-fluoro-1-methyl-1H-indole-3-carboxylic acid
• CAS No: 1782835-72-6
• MF: C₁₂H₁₂FNO₂
• MW: 221.227586746216
• CID: 5058203
• Update Time: 2025-05-21

2-Ethyl-6-fluoro-1-methyl-1H-indole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Ethyl-6-fluoro-1-methyl-1H-indole-3-carboxylic acid

• Inchi： 1S/C12H12FNO2/c1-3-9-11(12(15)16)8-5-4-7(13)6-10(8)14(9)2/h4-6H,3H2,1-2H3,(H,15,16)
• InChI Key： FTQSQWDSHNNCNM-UHFFFAOYSA-N
• SMILES： FC1C=CC2C(C(=O)O)=C(CC)N(C)C=2C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 284
• XLogP3: 2.5
• Topological Polar Surface Area: 42.2

Additional information on 2-Ethyl-6-fluoro-1-methyl-1H-indole-3-carboxylic acid

Comprehensive Overview of 2-Ethyl-6-fluoro-1-methyl-1H-indole-3-carboxylic acid (CAS No. 1782835-72-6)

2-Ethyl-6-fluoro-1-methyl-1H-indole-3-carboxylic acid (CAS No. 1782835-72-6) is a fluorinated indole derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the class of heterocyclic carboxylic acids, which are widely explored for their bioactivity and potential applications in drug discovery. The presence of both fluoro and ethyl substituents on the indole backbone enhances its metabolic stability and lipophilicity, making it a promising candidate for further development.

In recent years, the demand for fluorinated indole derivatives has surged, driven by their versatility in medicinal chemistry. Researchers are particularly interested in compounds like 2-Ethyl-6-fluoro-1-methyl-1H-indole-3-carboxylic acid due to their potential as building blocks for small-molecule inhibitors and enzyme modulators. The fluoro group, in particular, is a hotspot in drug design, as it often improves binding affinity and pharmacokinetic properties. This aligns with the growing trend of fluorine incorporation in pharmaceuticals, a topic frequently searched in academic and industrial circles.

The synthesis of 2-Ethyl-6-fluoro-1-methyl-1H-indole-3-carboxylic acid typically involves multi-step organic reactions, including Friedel-Crafts acylation and halogenation. Its CAS number 1782835-72-6 serves as a unique identifier, ensuring accurate referencing in scientific literature and regulatory documents. The compound's molecular formula and weight are critical for analytical purposes, such as HPLC and mass spectrometry, which are commonly used for purity assessment. These analytical techniques are frequently queried by researchers seeking reliable characterization methods.

Beyond pharmaceuticals, 2-Ethyl-6-fluoro-1-methyl-1H-indole-3-carboxylic acid has potential applications in agrochemicals, where fluorinated compounds are valued for their pest-resistant properties. The ethyl and methyl groups contribute to its stability under environmental conditions, a feature highly sought after in crop protection agents. This dual applicability in pharma and agro sectors makes it a compound of interdisciplinary interest, often discussed in forums and publications focusing on sustainable chemistry.

From a commercial perspective, the global market for specialty chemicals like 2-Ethyl-6-fluoro-1-methyl-1H-indole-3-carboxylic acid is expanding, with manufacturers emphasizing custom synthesis and scalable production. Suppliers often highlight its availability in milligram to kilogram quantities, catering to both academic and industrial clients. Searches for bulk suppliers and CAS number databases reflect the compound's growing relevance in supply chains.

In conclusion, 2-Ethyl-6-fluoro-1-methyl-1H-indole-3-carboxylic acid (CAS No. 1782835-72-6) represents a compelling case study in the intersection of structural innovation and practical utility. Its fluorinated indole core, combined with strategic substituents, positions it as a valuable entity in both drug discovery and material science. As research continues, this compound is likely to remain a focal point for scientists exploring next-generation bioactive molecules.